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Get Quote
Foreword

In the intricate world of volatile organic compounds (VOCs), 2-Decylfuran emerges as a
molecule of significant interest, bridging the gap between food science, chemical ecology, and
potentially, pharmacology. Its presence as a flavor component, a product of lipid oxidation, and
a potential semiochemical underscores its multifaceted nature. This guide is intended for
researchers, scientists, and drug development professionals, providing a deep dive into the
core characteristics of 2-Decylfuran. We will move beyond a simple recitation of facts to
explore the causality behind its formation, its biological interactions, and the methodologies for
its study, all grounded in scientific literature.

Physicochemical Characteristics and Structural
Elucidation

2-Decylfuran is a member of the furan family, characterized by a five-membered aromatic ring
containing one oxygen atom, with a decyl alkyl chain substituted at the second position.[1] This
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long alkyl chain profoundly influences its physical and chemical properties, distinguishing it

from its shorter-chain homologues.

Table 1: Physicochemical Properties of 2-Decylfuran

Property Value Source
Molecular Formula C14H240 [2]
Molecular Weight 208.34 g/mol [1]
Appearance Colorless solid [1]
Odor Spicy, fatty aroma [1]
_ _ 29.00 to 32.00 °C @ 760.00
Melting Point [1]
mm Hg
- _ 264.00 to 266.00 °C @ 760.00
Boiling Point [1]
mm Hg
. Insoluble in water; Soluble in
Solubility [1]

ethanol

logP (Octanol/Water Partition

Coefficient)

4.963 (Calculated)

[3]

The high logP value indicates a lipophilic nature, suggesting a preference for non-polar

environments and potential for bioaccumulation in lipid-rich tissues. Its volatility, while lower

than shorter-chain furans, is sufficient for it to be classified as a VOC, contributing to the aroma

profiles of various substances.

Natural Occurrence and Biosynthesis

While specific documentation of 2-Decylfuran in a wide array of natural products is limited, the

presence of other 2-alkylfurans is well-established in various cooked foods. The formation of 2-

alkylfurans is intricately linked to the thermal degradation of lipids, particularly polyunsaturated

fatty acids.[4]
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One significant pathway for the formation of 2-alkylfurans involves the amino acid-catalyzed
transformation of a,B-unsaturated aldehydes, which are themselves products of lipid oxidation.
[5] For instance, 2-hexylfuran is formed from 2-decenal.[5] This suggests a plausible
biosynthetic route for 2-Decylfuran from corresponding C14 unsaturated aldehydes derived
from fatty acid breakdown. The presence of amino acids, peptides, or proteins can drastically
increase the yield of 2-alkylfurans during processes like roasting.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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